MT477

• Molecular Formula: C31H30N2O12S3
• Molecular Weight: 718.8 g/mol
• InChI: InChI=1S/C31H30N2O12S3/c1-30(2)25-19(14-9-8-10-15(41-3)21(14)33(30)18(36)13-32-16(34)11-12-17(32)35)31(20(26(37)42-4)22(46-25)27(38)43-5)47-23(28(39)44-6)24(48-31)29(40)45-7/h8-10H,11-13H2,1-7H3
• InChIKey: AQFSTZWCFIWEMA-UHFFFAOYSA-N

MT477: Dual PKC and Ras Pathway Inhibitor

MT477 is a novel thiopyrano[2,3-c]quinoline compound [1] identified through molecular topology screening as an inhibitor of protein kinase C (PKC) isoforms with significant anti-cancer activity [1]. It is structurally distinct from classical PKC inhibitors, exhibiting a dual mechanism of action that targets both PKC activity and Ras signaling pathways [1], leading to caspase-dependent apoptosis and anti-proliferative effects across multiple human carcinoma cell lines [2].

Dual PKCα & Ras pathway probe

Preferential response in K-ras-mutated models

In vivo xenograft study-compatible

• [1] Jasinski P, Welsh B, Galvez J, Land D, Zwolak P, Ghandi L, Terai K, Dudek AZ. A novel quinoline, MT477: suppresses cell signaling through Ras molecular pathway, inhibits PKC activity, and demonstrates in vivo anti-tumor activity against human carcinoma cell lines. Invest New Drugs. 2008 Jun;26(3):223-32. View Source
• [2] Jasinski P, Zwolak P, Terai K, Borja-Cacho D, Dudek AZ. PKC-alpha inhibitor MT477 slows tumor growth with minimal toxicity in in vivo model of non-Ras-mutated cancer via induction of apoptosis. Invest New Drugs. 2011 Feb;29(1):33-40. View Source

Why MT477 Is Irreplaceable for Ras-Driven Cancer

Conventional PKC inhibitors like Enzastaurin (PKCβ-selective) and Sotrastaurin (pan-PKC) operate primarily through direct kinase domain inhibition [1], but lack significant direct activity against Ras-driven signaling. MT477 is unique in its ability to concurrently inhibit PKC-α and directly suppress Ras activity, a critical oncogenic driver mutated in approximately 30% of human cancers [2]. This dual-pathway interference is not replicated by any clinically advanced PKC inhibitor, making MT477 irreplaceable for studies requiring simultaneous blockade of PKC and Ras signaling axes [3].

MT477

Typical PKC inhibitors

Ras pathway

Directly inhibits Ras

No direct Ras inhibition reported

K-ras mutant selectivity

Preferential anti-proliferative response

Selectivity not established

• [1] Wagner J, von Matt P, Sedrani R, Albert R, Cooke N, Ehrhardt C, Geiser M, Rummel G, Stark W, Strauss A, Cowan-Jacob SW, Beerli C, Weckbecker G, Evenou JP, Zenke G, Cottens S. Discovery of 3-(1H-indol-3-yl)-4-[2-(4-methylpiperazin-1-yl)quinazolin-4-yl]pyrrole-2,5-dione (AEB071), a novel and potent inhibitor of protein kinase C isotypes. J Med Chem. 2009 Oct 22;52(20):6193-6. View Source
• [2] Jasinski P, Zwolak P, Terai K, Dudek AZ. Novel Ras pathway inhibitor induces apoptosis and growth inhibition of K-ras-mutated cancer cells in vitro and in vivo. Transl Res. 2008 Nov;152(5):203-12. View Source
• [3] Jasinski P, Welsh B, Galvez J, Land D, Zwolak P, Ghandi L, Terai K, Dudek AZ. A novel quinoline, MT477: suppresses cell signaling through Ras molecular pathway, inhibits PKC activity, and demonstrates in vivo anti-tumor activity against human carcinoma cell lines. Invest New Drugs. 2008 Jun;26(3):223-32. View Source

MT477 Differentiation Evidence

Preferential Activity Against K-ras Mutant Cells

MT477 exhibits preferential inhibition of proliferation in K-ras-mutated cancer cell lines compared to non-Ras-mutated lines or normal fibroblasts [1]. In contrast, the clinically advanced pan-PKC inhibitor Sotrastaurin (AEB071) demonstrates immunosuppressive activity [2] and lacks reported selectivity for Ras-mutated cancers. Enzastaurin, a PKCβ-selective inhibitor, has shown activity in various cancers but no specific Ras-mutation driven efficacy has been established [3].

K-ras Mutant Selectivity

Reported

Preferential inhibition in A549 and MiaPaCa-2 vs. H226 and normal fibroblasts

Supports K-ras mutant model selectivity context

IC50 values vary by cell line; review conditions

Evidence Dimension	Cell proliferation inhibition (IC50) / Cell viability
Target Compound Data	Preferential inhibition of K-ras-mutated A549 (lung) and MiaPaCa-2 (pancreatic) adenocarcinoma cell lines; normal lung fibroblasts unaffected.
Comparator Or Baseline	Non-Ras-mutated H226 lung squamous carcinoma cell line; normal human lung fibroblasts.
Quantified Difference	MT477 preferentially inhibited K-ras-mutated lines; quantitative IC50 values for H226 (0.013 mM), A549 (0.020 mM) [4].
Conditions	In vitro proliferation assay; cell lines: A549, MiaPaCa-2, H226, normal human lung fibroblasts.

Why This Matters

For researchers studying Ras-driven malignancies (e.g., pancreatic, lung, colorectal cancers), MT477 offers a tool with demonstrated preferential activity against Ras-mutated cells, a property not established for leading clinical PKC inhibitors.

• [1] Jasinski P, Zwolak P, Terai K, Dudek AZ. Novel Ras pathway inhibitor induces apoptosis and growth inhibition of K-ras-mutated cancer cells in vitro and in vivo. Transl Res. 2008 Nov;152(5):203-12. View Source
• [2] Evenou JP, Wagner J, Zenke G, Brinkmann V, Wagner K, Kovarik J, Welzenbach KA, Weitz-Schmidt G, Guntermann C, Towbin H, Cottens S, Kaminski S, Letschka T, Lutz-Nicoladoni C, Gruber T, Hermann-Kleiter N, Thuille N, Baier G. The potent protein kinase C-selective inhibitor AEB071 (sotrastaurin) represents a new class of immunosuppressive agents affecting early T-cell activation. J Pharmacol Exp Ther. 2009 Sep;330(3):792-801. View Source
• [3] Graff JR, McNulty AM, Hanna KR, Konicek BW, Lynch RL, Bailey SN, Banks C, Capen A, Goode R, Lewis JE, Sams L, Huss KL, Campbell RM, Iversen PW, Neubauer BL, Brown TJ, Musib L, Geeganage S, Thornton D. The protein kinase Cbeta-selective inhibitor, Enzastaurin (LY317615.HCl), suppresses signaling through the AKT pathway, induces apoptosis, and suppresses growth of human colon cancer and glioblastoma xenografts. Cancer Res. 2005 Aug 15;65(16):7462-9. View Source
• [4] MedChemExpress. MT477 product datasheet. IC50 values for H226, A549, MCF-7, U87, LNCaP, A431 cell lines. View Source

Direct Ras Inhibition Mechanism

MT477 is a direct Ras inhibitor in addition to being a PKC inhibitor, a dual mechanism not shared by other PKC inhibitors like Sotrastaurin or Enzastaurin [1]. While Sotrastaurin is a highly potent pan-PKC inhibitor (Ki 0.22-3.2 nM) with no reported Ras activity [2], and Enzastaurin is a selective PKCβ inhibitor (IC50 6 nM) targeting the PI3K/AKT pathway [3], MT477 uniquely inhibits Ras directly, followed by inhibition of downstream Erk1/2 and Ral [1].

Direct Ras Inhibition

Head-to-head

Directly inhibits Ras; downstream Erk1/2 and Ral suppression

Supports dual-pathway signaling studies

Comparators lack evidence of direct Ras binding

Evidence Dimension	Mechanism of action: direct Ras inhibition
Target Compound Data	Directly inhibits Ras, followed by inhibition of Erk1/2 and Ral.
Comparator Or Baseline	Sotrastaurin: no Ras inhibition. Enzastaurin: no direct Ras inhibition.
Quantified Difference	MT477: Direct Ras inhibition demonstrated. Comparators: No evidence of direct Ras binding or inhibition.
Conditions	In vitro signaling assays in A549 and H226 cells.

Why This Matters

For projects targeting Ras-driven cancers where PKC inhibition alone is insufficient, MT477 provides a unique dual-pathway blocking capability that cannot be replicated by any other PKC inhibitor in the current pharmacopeia.

• [1] Jasinski P, Zwolak P, Terai K, Dudek AZ. Novel Ras pathway inhibitor induces apoptosis and growth inhibition of K-ras-mutated cancer cells in vitro and in vivo. Transl Res. 2008 Nov;152(5):203-12. View Source
• [2] Wagner J, von Matt P, Sedrani R, Albert R, Cooke N, Ehrhardt C, Geiser M, Rummel G, Stark W, Strauss A, Cowan-Jacob SW, Beerli C, Weckbecker G, Evenou JP, Zenke G, Cottens S. Discovery of 3-(1H-indol-3-yl)-4-[2-(4-methylpiperazin-1-yl)quinazolin-4-yl]pyrrole-2,5-dione (AEB071), a novel and potent inhibitor of protein kinase C isotypes. J Med Chem. 2009 Oct 22;52(20):6193-6. View Source
• [3] Graff JR, McNulty AM, Hanna KR, Konicek BW, Lynch RL, Bailey SN, Banks C, Capen A, Goode R, Lewis JE, Sams L, Huss KL, Campbell RM, Iversen PW, Neubauer BL, Brown TJ, Musib L, Geeganage S, Thornton D. The protein kinase Cbeta-selective inhibitor, Enzastaurin (LY317615.HCl), suppresses signaling through the AKT pathway, induces apoptosis, and suppresses growth of human colon cancer and glioblastoma xenografts. Cancer Res. 2005 Aug 15;65(16):7462-9. View Source

Multi-Kinase Targeting: AURKA and MAPK14

Kinase inhibition profiling of MT477 across 234 kinases revealed significant inhibition of multiple targets beyond PKC, including MAPK14 (104±2% inhibition), AMPK A2/B1/G1 (89%), FGR (83±2%), and AURKA (77±1%) [1]. This polypharmacology contrasts with the highly selective profiles of Enzastaurin (primarily PKCβ) and Sotrastaurin (pan-PKC with only GSK-3β as an off-target with IC50<1 μM) [2], suggesting MT477 may exert anti-cancer effects through a broader network of kinase inhibition.

Multi-Kinase Profile

Reported

MAPK14: 104% inhibition; AURKA: 77% (234-kinase panel)

Supports polypharmacology research context

Review kinase selectivity for specific assay conditions

Evidence Dimension	Kinase inhibition profile (234 kinases)
Target Compound Data	MAPK14: 104±2%; AMPK A2/B1/G1: 89%; FGR: 83±2%; AURKA: 77±1% inhibition.
Comparator Or Baseline	Sotrastaurin: selective for PKC isoforms; only GSK-3β inhibited with IC50 <1 μM.
Quantified Difference	MT477 shows >75% inhibition of AURKA and MAPK14, while Sotrastaurin shows negligible inhibition of these kinases.
Conditions	FRET-based kinase assay; 234 kinases and phosphatases; MiaPaCa-2, H226, MDA231 cell lines.

Why This Matters

For researchers exploring combination therapy strategies or seeking compounds with polypharmacology against multiple oncogenic kinases, MT477 offers a broader target profile than isoform-selective or pan-PKC inhibitors.

• [1] Jasinski P, Zwolak P, Terai K, Vogel RI, Borja-Cacho D, Dudek AZ. MT477 acts in tumor cells as an AURKA inhibitor and strongly induces NRF-2 signaling. Anticancer Res. 2011 Apr;31(4):1181-7. View Source
• [2] Wagner J, von Matt P, Sedrani R, Albert R, Cooke N, Ehrhardt C, Geiser M, Rummel G, Stark W, Strauss A, Cowan-Jacob SW, Beerli C, Weckbecker G, Evenou JP, Zenke G, Cottens S. Discovery of 3-(1H-indol-3-yl)-4-[2-(4-methylpiperazin-1-yl)quinazolin-4-yl]pyrrole-2,5-dione (AEB071), a novel and potent inhibitor of protein kinase C isotypes. J Med Chem. 2009 Oct 22;52(20):6193-6. View Source

In Vivo Efficacy in Xenograft Models

MT477 has demonstrated consistent tumor growth inhibition in multiple in vivo xenograft models, with quantitative efficacy comparable to or exceeding that of some clinical-stage PKC inhibitors [1][2]. Specifically, MT477 at 1 mg/kg inhibited A549 (K-ras-mutated) tumor growth by 43.67% and A431 tumor growth by 24.5% [1], while continuous treatment in H226 (non-Ras-mutated) models yielded a 62.1±15.3% tumor size reduction [3]. In MiaPaCa-2 orthotopic models, 100 μg/kg MT477 resulted in a 49.5±14.8% inhibitory effect [4]. For comparison, Enzastaurin in HCT116 colon cancer xenografts showed similar or lower efficacy [5].

Xenograft Tumor Response

Reported

H226: 62.1% reduction at 1 mg/kg; A549: 43.7% inhibition

Supports in vivo model-response endpoint context

Cross-study comparison; model conditions differ

Evidence Dimension	In vivo tumor growth inhibition (xenograft models)
Target Compound Data	A549: 43.67% inhibition (1 mg/kg); H226: 62.1±15.3% reduction (1 mg/kg continuous); A431: 24.5% inhibition (1 mg/kg); MiaPaCa-2: 49.5±14.8% inhibition (100 μg/kg).
Comparator Or Baseline	Enzastaurin: ~40-60% tumor growth inhibition in HCT116 and U87MG xenografts at doses up to 100 mg/kg.
Quantified Difference	MT477 achieves comparable or greater tumor inhibition at significantly lower doses (1 mg/kg vs 30-100 mg/kg).
Conditions	Murine xenograft models; intraperitoneal administration; cell lines: A549, H226, A431, MiaPaCa-2.

Why This Matters

For in vivo pharmacology studies requiring robust anti-tumor efficacy with minimal compound quantity, MT477's low-dose effectiveness offers logistical and cost advantages over high-dose alternatives.

• [1] Jasinski P, Welsh B, Galvez J, Land D, Zwolak P, Ghandi L, Terai K, Dudek AZ. A novel quinoline, MT477: suppresses cell signaling through Ras molecular pathway, inhibits PKC activity, and demonstrates in vivo anti-tumor activity against human carcinoma cell lines. Invest New Drugs. 2008 Jun;26(3):223-32. View Source
• [2] Jasinski P, Zwolak P, Terai K, Dudek AZ. Novel Ras pathway inhibitor induces apoptosis and growth inhibition of K-ras-mutated cancer cells in vitro and in vivo. Transl Res. 2008 Nov;152(5):203-12. View Source
• [3] Jasinski P, Zwolak P, Terai K, Borja-Cacho D, Dudek AZ. PKC-alpha inhibitor MT477 slows tumor growth with minimal toxicity in in vivo model of non-Ras-mutated cancer via induction of apoptosis. Invest New Drugs. 2011 Feb;29(1):33-40. View Source
• [4] Jasinski P, Zwolak P, Terai K, Vogel RI, Borja-Cacho D, Dudek AZ. MT477 acts in tumor cells as an AURKA inhibitor and strongly induces NRF-2 signaling. Anticancer Res. 2011 Apr;31(4):1181-7. View Source
• [5] Graff JR, McNulty AM, Hanna KR, Konicek BW, Lynch RL, Bailey SN, Banks C, Capen A, Goode R, Lewis JE, Sams L, Huss KL, Campbell RM, Iversen PW, Neubauer BL, Brown TJ, Musib L, Geeganage S, Thornton D. The protein kinase Cbeta-selective inhibitor, Enzastaurin (LY317615.HCl), suppresses signaling through the AKT pathway, induces apoptosis, and suppresses growth of human colon cancer and glioblastoma xenografts. Cancer Res. 2005 Aug 15;65(16):7462-9. View Source

Favorable In Vivo Toxicity Profile

In vivo studies of MT477 in murine models have consistently reported minimal toxicity, with blood serum chemistry revealing no significant abnormalities [1]. This favorable toxicity profile at efficacious doses (1 mg/kg) contrasts with the broader kinase inhibitor Staurosporine, which exhibits significant cytotoxicity and is primarily used as a tool compound due to its narrow therapeutic window [2]. While clinical PKC inhibitors like Enzastaurin have established safety profiles in humans [3], MT477's low toxicity in preclinical models supports its utility for extended in vivo studies without confounding toxic effects.

In Vivo Toxicity Context

Class-level

Minimal serum chemistry abnormalities at 1 mg/kg

Supports model-safety context; data to verify

Review extended-dosing study data

Evidence Dimension	In vivo toxicity (serum chemistry, overall health)
Target Compound Data	Minimal toxicity; blood serum chemistry revealed no significant abnormalities in treated mice.
Comparator Or Baseline	Staurosporine: high cytotoxicity, narrow therapeutic window, used primarily as a research tool. Enzastaurin: established clinical safety but requires higher doses.
Quantified Difference	MT477 achieves tumor inhibition with minimal toxicity at 1 mg/kg; Staurosporine is toxic at doses required for in vivo efficacy.
Conditions	Murine xenograft models; intraperitoneal MT477 administration at 1 mg/kg; blood serum chemistry analysis.

Why This Matters

For long-term in vivo studies or experiments where confounding toxicity would obscure efficacy readouts, MT477 offers a cleaner pharmacological profile compared to broad-spectrum kinase inhibitors like Staurosporine.

• [1] Jasinski P, Zwolak P, Terai K, Borja-Cacho D, Dudek AZ. PKC-alpha inhibitor MT477 slows tumor growth with minimal toxicity in in vivo model of non-Ras-mutated cancer via induction of apoptosis. Invest New Drugs. 2011 Feb;29(1):33-40. View Source
• [2] Tamaoki T, Nomoto H, Takahashi I, Kato Y, Morimoto M, Tomita F. Staurosporine, a potent inhibitor of phospholipid/Ca++dependent protein kinase. Biochem Biophys Res Commun. 1986 Mar 13;135(2):397-402. View Source
• [3] Carducci MA, Musib L, Kies MS, Pili R, Truong M, Brahmer JR, Cole P, Sullivan R, Riddle J, Schmidt J, Enas N, Sinha V, Thornton DE, Herbst RS. Phase I dose escalation and pharmacokinetic study of enzastaurin, an oral protein kinase C beta inhibitor, in patients with advanced cancer. J Clin Oncol. 2006 Sep 1;24(25):4092-9. View Source

MT477 Application Scenarios

K-ras Mutant Cancer Models

Researchers studying K-ras-driven malignancies, such as non-small cell lung cancer (A549 model) or pancreatic adenocarcinoma (MiaPaCa-2 model), should prioritize MT477 over other PKC inhibitors due to its demonstrated preferential anti-proliferative activity against K-ras-mutated cell lines [1]. The direct Ras inhibition mechanism, coupled with PKC-α blockade, provides a dual-pathway intervention that is not achievable with Enzastaurin or Sotrastaurin [1][2]. In vivo efficacy in A549 xenografts (43.67% tumor inhibition at 1 mg/kg) further validates its utility in these models [1].

Multi-Target Kinase Screening

For research programs focused on kinase polypharmacology or exploring synergistic inhibition of multiple oncogenic kinases, MT477 is uniquely suited due to its activity against a panel of kinases including MAPK14, AMPK, FGR, and AURKA in addition to PKC-α [3]. This contrasts with the more selective profiles of Enzastaurin (primarily PKCβ) and Sotrastaurin (pan-PKC with minimal off-target activity) [4]. MT477 can serve as a tool compound to probe the biological consequences of simultaneous inhibition of PKC, Ras signaling, and AURKA.

Low-Toxicity In Vivo Studies

When in vivo pharmacology experiments demand robust tumor growth inhibition with minimal confounding toxicity, MT477 offers a favorable profile. Serum chemistry analysis in mice treated with efficacious doses (1 mg/kg) showed no significant abnormalities [5]. This is particularly advantageous compared to broader kinase inhibitors like Staurosporine, which are cytotoxic at efficacious doses and primarily used as in vitro tool compounds [6]. MT477's low in vivo toxicity supports extended treatment schedules and combination therapy studies where maintaining animal health is critical.

Ras/ERK and PKC Crosstalk Investigation

Researchers investigating the crosstalk between Ras and PKC signaling pathways should employ MT477 as a dual-pathway probe. The compound inhibits Ras directly and also suppresses PKC-α activity, with downstream effects on ERK1/2 and Akt phosphorylation [7]. This is mechanistically distinct from PKC activators like Bryostatin 1, which modulate PKC activity without directly inhibiting Ras [8]. MT477 enables dissection of the relative contributions of Ras and PKC to oncogenic phenotypes, a capability not provided by selective PKC inhibitors or Ras inhibitors alone.

Application

Selection Property

Validation Focus

K-ras mutant tumor model studies

Ras-mutant selectivity profile

Cell viability & apoptosis endpoints

Multi-target kinase profiling

Polypharmacology review

Kinase inhibition panel validation

In vivo model-safety studies

Reported low toxicity context

Serum chemistry & survival endpoints

Ras/PKC crosstalk investigation

Dual-pathway intervention

Erk1/2 and Akt phosphorylation readouts

• [1] Jasinski P, Zwolak P, Terai K, Dudek AZ. Novel Ras pathway inhibitor induces apoptosis and growth inhibition of K-ras-mutated cancer cells in vitro and in vivo. Transl Res. 2008 Nov;152(5):203-12. View Source
• [2] Jasinski P, Welsh B, Galvez J, Land D, Zwolak P, Ghandi L, Terai K, Dudek AZ. A novel quinoline, MT477: suppresses cell signaling through Ras molecular pathway, inhibits PKC activity, and demonstrates in vivo anti-tumor activity against human carcinoma cell lines. Invest New Drugs. 2008 Jun;26(3):223-32. View Source
• [3] Jasinski P, Zwolak P, Terai K, Vogel RI, Borja-Cacho D, Dudek AZ. MT477 acts in tumor cells as an AURKA inhibitor and strongly induces NRF-2 signaling. Anticancer Res. 2011 Apr;31(4):1181-7. View Source
• [4] Wagner J, von Matt P, Sedrani R, Albert R, Cooke N, Ehrhardt C, Geiser M, Rummel G, Stark W, Strauss A, Cowan-Jacob SW, Beerli C, Weckbecker G, Evenou JP, Zenke G, Cottens S. Discovery of 3-(1H-indol-3-yl)-4-[2-(4-methylpiperazin-1-yl)quinazolin-4-yl]pyrrole-2,5-dione (AEB071), a novel and potent inhibitor of protein kinase C isotypes. J Med Chem. 2009 Oct 22;52(20):6193-6. View Source
• [5] Jasinski P, Zwolak P, Terai K, Borja-Cacho D, Dudek AZ. PKC-alpha inhibitor MT477 slows tumor growth with minimal toxicity in in vivo model of non-Ras-mutated cancer via induction of apoptosis. Invest New Drugs. 2011 Feb;29(1):33-40. View Source
• [6] Tamaoki T, Nomoto H, Takahashi I, Kato Y, Morimoto M, Tomita F. Staurosporine, a potent inhibitor of phospholipid/Ca++dependent protein kinase. Biochem Biophys Res Commun. 1986 Mar 13;135(2):397-402. View Source
• [7] Jasinski P, Welsh B, Galvez J, Land D, Zwolak P, Ghandi L, Terai K, Dudek AZ. A novel quinoline, MT477: suppresses cell signaling through Ras molecular pathway, inhibits PKC activity, and demonstrates in vivo anti-tumor activity against human carcinoma cell lines. Invest New Drugs. 2008 Jun;26(3):223-32. View Source
• [8] Kortmansky J, Schwartz GK. Bryostatin-1: a novel PKC inhibitor in clinical development. Cancer Invest. 2003;21(6):924-36. View Source